[3-(Hydroxymethyl)phenoxy]acetic acid

• IUPAC Name: 2-[3-(hydroxymethyl)phenoxy]acetic acid
• InChI: InChI=1S/C9H10O4/c10-5-7-2-1-3-8(4-7)13-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key: XPEYXQNTUJQXMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(=O)O)CO
• Molecular Formula: C9H10O4
• DSSTOX Substance ID: DTXSID90289024
• Molecular Weight: 182.17 g/mol
• CAS No.: 6625-88-3

Description

[3-(Hydroxymethyl)phenoxy]acetic acid: is an organic compound with the molecular formula C10H12O5 It is a derivative of phenoxyacetic acid, featuring a hydroxymethyl group attached to the phenyl ring

Scientific Research Applications

Chemistry:

Synthesis of Derivatives: [3-(Hydroxymethyl)phenoxy]acetic acid is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology:

Biological Studies: It is used in studies related to enzyme inhibition and receptor binding due to its structural similarity to natural substrates.

Medicine:

Drug Development: The compound is explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry:

Polymer Production: It is used in the production of specialty polymers and resins due to its functional groups that can undergo polymerization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Starting Materials: The synthesis of [3-(Hydroxymethyl)phenoxy]acetic acid typically begins with phenol and chloroacetic acid.

Reaction Steps:

Reaction Conditions: The reactions are typically carried out in aqueous or organic solvents, with temperatures ranging from room temperature to reflux conditions, depending on the specific reagents and catalysts used.

Industrial Production Methods: Industrial production methods for this compound involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [3-(Hydroxymethyl)phenoxy]acetic acid can undergo oxidation reactions to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction of the hydroxymethyl group can yield the corresponding methyl derivative.

Substitution: The phenoxy group can participate in various substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a catalyst.

Major Products:

Oxidation: Formation of 3-formylphenoxyacetic acid or 3-carboxyphenoxyacetic acid.

Reduction: Formation of 3-methylphenoxyacetic acid.

Substitution: Formation of halogenated or nitrated derivatives of this compound.

Mechanism of Action

The mechanism of action of [3-(Hydroxymethyl)phenoxy]acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxymethyl group can form hydrogen bonds with active sites, while the phenoxyacetic acid moiety can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Phenoxyacetic Acid: A simpler analog without the hydroxymethyl group.

2,4-Dichlorophenoxyacetic Acid: A widely used herbicide with similar structural features.

Mecoprop: Another herbicide with a similar phenoxyacetic acid backbone but with additional substituents.

Uniqueness:

Hydroxymethyl Group: The presence of the hydroxymethyl group in [3-(Hydroxymethyl)phenoxy]acetic acid provides additional sites for chemical modification and interaction, making it more versatile in various applications compared to its simpler analogs.

Synthesis routes and methods

Procedure details

A solution of 3-formylphenoxyacetic acid (5.Og.) in ethanol (50 ml.) was added to a suspension of sodium borohydride (2.11 g.) in ethanol (100 ml.) with stirring. After 2 hours the reaction was quenched with acetic acid (20%, 50 ml.) and the bulk of the solvent was evaporated. Water (50 ml.) was added and the aqueous mixture was extracted with ethyl acetate (2×100 ml.). The combined extracts were washed with saturated brine (100 ml.), dried (MgSO4) and evaporated to give 3-(hydroxymethyl)phenoxyacetic acid (4.66 g.) as an off white solid, NMR: 4.5(2H,s), 4.65 (2H,s) and 6.6-7.4 (4H,m)ppm, which was used without further purification.